(5-Chloro-4-fluoro-1H-benzimidazol-2-yl)methanamine;dihydrochloride
Overview
Description
The compound “(5-Chloro-4-fluoro-1H-benzimidazol-2-yl)methanamine;dihydrochloride” is a chemical substance with the molecular formula C8H9Cl3FN3 . It has a molecular weight of 272.53. This compound is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The InChI code for this compound is1S/C8H8ClN3.2ClH/c9-5-1-2-6-7(3-5)12-8(4-10)11-6;;/h1-3H,4,10H2,(H,11,12);2*1H . This indicates the presence of a benzimidazole core structure with chlorine and fluorine substitutions, along with two hydrochloride groups. Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 238.09 and a molecular formula of C8H8FN3.2ClH .Scientific Research Applications
Pharmacological Applications
Benzimidazoles, including our compound of interest, have shown promising applications in biological and clinical studies . They are extensively explored as potent inhibitors of various enzymes involved in a wide range of therapeutic uses .
Antidiabetic Applications
Benzimidazole derivatives have been studied for their antidiabetic properties . They could potentially be used in the treatment of diabetes.
Anticancer Applications
Benzimidazole compounds have been found to have anticancer properties . They could potentially be used in cancer treatment.
Antimicrobial Applications
Benzimidazole derivatives have been studied for their antimicrobial properties . They could potentially be used in the treatment of various bacterial infections.
Antiparasitic Applications
Benzimidazole compounds have been found to have antiparasitic properties . They could potentially be used in the treatment of parasitic infections.
Analgesic Applications
Benzimidazole derivatives have been studied for their analgesic (pain-relieving) properties . They could potentially be used in pain management.
Antiviral Applications
Benzimidazole compounds have been found to have antiviral properties . They could potentially be used in the treatment of viral infections.
Cardiovascular Disease Applications
Benzimidazole derivatives have been studied for their use in cardiovascular diseases . They could potentially be used in the treatment of various heart and blood vessel disorders.
Safety and Hazards
properties
IUPAC Name |
(5-chloro-4-fluoro-1H-benzimidazol-2-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClFN3.2ClH/c9-4-1-2-5-8(7(4)10)13-6(3-11)12-5;;/h1-2H,3,11H2,(H,12,13);2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VYDSMTJPEZXHJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C2=C1NC(=N2)CN)F)Cl.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Cl3FN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Chloro-4-fluoro-1H-benzimidazol-2-yl)methanamine;dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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